Cas no 847997-41-5 (3-hydroxy-2,5-dimethylhexanoic acid)

• Product Name: 3-hydroxy-2,5-dimethylhexanoic acid
• CAS No: 847997-41-5
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 6398104
• PubChem ID: 62396233
• Update Time: 2025-11-01

3-hydroxy-2,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-2,5-dimethylhexanoic acid
• AKOS011683681
• EN300-1296805
• 3-hydroxy-2,5-dimethylhexanoicacid
• CS-0232953
• SCHEMBL7803514
• 847997-41-5
• Hexanoic acid, 3-hydroxy-2,5-dimethyl-

• Inchi： 1S/C8H16O3/c1-5(2)4-7(9)6(3)8(10)11/h5-7,9H,4H2,1-3H3,(H,10,11)
• InChI Key： PCXUDLCCHUMCBM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)C(O)CC(C)C

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 273.3±23.0 °C(Predicted)
• pka: 4.43±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives

Additional information on 3-hydroxy-2,5-dimethylhexanoic acid

Recent Advances in the Study of 3-hydroxy-2,5-dimethylhexanoic acid (CAS: 847997-41-5) in Chemical Biology and Pharmaceutical Research

3-hydroxy-2,5-dimethylhexanoic acid (CAS: 847997-41-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This branched-chain hydroxy acid has shown promising potential in various applications, including drug development, metabolic pathway modulation, and as a chiral building block in organic synthesis. Recent studies have focused on its unique structural features, which combine both hydroxyl and carboxyl functional groups with asymmetric carbon centers, making it a versatile molecule for further chemical modifications and biological investigations.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a potential modulator of lipid metabolism. Researchers found that 3-hydroxy-2,5-dimethylhexanoic acid demonstrated significant effects on key enzymes involved in fatty acid oxidation pathways. The study utilized molecular docking simulations and in vitro assays to demonstrate the compound's binding affinity for peroxisome proliferator-activated receptors (PPARs), suggesting its potential application in metabolic disorder therapeutics. These findings were particularly noteworthy given the compound's relatively low toxicity profile compared to existing PPAR modulators.

In the field of antimicrobial research, a recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) examined derivatives of 3-hydroxy-2,5-dimethylhexanoic acid for their antibacterial properties. The research team synthesized several ester and amide derivatives of the parent compound and tested them against multidrug-resistant bacterial strains. Preliminary results indicated that certain derivatives showed selective activity against Gram-positive pathogens, with minimum inhibitory concentrations (MICs) comparable to some clinically used antibiotics. The study highlighted the compound's potential as a scaffold for developing novel antibacterial agents, particularly against drug-resistant strains.

The synthetic accessibility of 3-hydroxy-2,5-dimethylhexanoic acid has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an improved asymmetric synthesis route for the compound with high enantiomeric purity (>99% ee). The new synthetic protocol utilized biocatalytic reduction as a key step, offering advantages in terms of sustainability and scalability compared to traditional chemical methods. This advancement is particularly significant for potential industrial applications where large quantities of enantiomerically pure material may be required.

Pharmacokinetic studies of 3-hydroxy-2,5-dimethylhexanoic acid have provided important insights into its potential therapeutic applications. Recent animal studies have shown favorable absorption and distribution profiles, with good oral bioavailability and penetration into target tissues. The compound's metabolism appears to follow predictable pathways, primarily involving conjugation reactions, which may simplify future drug development efforts. However, researchers have noted that further studies are needed to fully characterize its metabolic fate and potential drug-drug interactions.

Looking forward, the unique structural features and demonstrated biological activities of 3-hydroxy-2,5-dimethylhexanoic acid position it as a promising candidate for further pharmaceutical development. Current research efforts are focusing on structure-activity relationship studies to optimize its pharmacological properties, as well as investigations into potential combination therapies. The compound's dual functionality as both a metabolic modulator and potential antimicrobial agent makes it particularly interesting for multifactorial disease approaches. As research progresses, 3-hydroxy-2,5-dimethylhexanoic acid may emerge as an important tool compound or even a lead structure for new therapeutic agents in multiple disease areas.